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Compound of Interest

Compound Name: Lck inhibitor 2

Cat. No.: B1674660 Get Quote

Researchers, scientists, and drug development professionals handling Lck inhibitor 2 must

adhere to stringent disposal protocols to ensure laboratory safety and environmental

protection. This guide provides essential, step-by-step instructions for the proper disposal of

Lck inhibitor 2, aligning with established safety and logistical best practices.

Immediate Safety and Handling Precautions:

Prior to initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles with side-shields, protective gloves, and

impervious clothing. All handling of Lck inhibitor 2 and its waste should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or

aerosols. An accessible safety shower and eye wash station are mandatory in the vicinity of the

handling area.

Quantitative Data Summary
For quick reference, the key chemical and safety data for Lck inhibitor 2 (CAS No. 944795-06-

6) are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₈H₁₇N₅O₂ [1][2]

Molecular Weight 335.36 g/mol [1]

Appearance Solid [1]

Solubility
DMSO: 20 mg/mL (59.64 mM;

requires sonication)
[3]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[2]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[2]

Storage

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area away

from direct sunlight and

ignition sources.

[2][4]

Experimental Protocol for Proper Disposal
The following step-by-step methodology outlines the approved procedure for the disposal of

Lck inhibitor 2 waste. This protocol is designed to mitigate risks and ensure compliance with

safety regulations.

Materials Required:

Designated hazardous chemical waste container (clearly labeled)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Chemical fume hood
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Waste disposal tags or labels from your institution's Environmental Health and Safety (EHS)

department

Spill containment materials (e.g., absorbent pads)

Procedure:

Waste Segregation:

Do not mix Lck inhibitor 2 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.[5]

Keep solid waste (e.g., contaminated gloves, weigh boats, paper towels) separate from

liquid waste (e.g., unused solutions in DMSO).[5]

Containerization of Solid Waste:

Place all solid waste contaminated with Lck inhibitor 2 into a designated, leak-proof

hazardous waste container.

Ensure the container is compatible with the chemical properties of the inhibitor.

Containerization of Liquid Waste:

Collect all liquid waste containing Lck inhibitor 2 in a sealable, chemical-resistant

container. Plastic is often preferred for waste storage.[6]

The original container may be used for waste collection if it is in good condition and can be

securely sealed.[7] Do not use food-grade containers.[7]

Avoid overfilling the container; leave adequate headspace to prevent spills.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name ("Lck inhibitor 2"), and the specific concentration and quantity.

Include the hazard warnings: "Harmful if swallowed" and "Very toxic to aquatic life."
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Attach a completed waste disposal tag as required by your institution.

Storage Pending Disposal:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[6][7]

Ensure the SAA is a secure, secondary containment area away from drains and

incompatible materials, such as strong acids, alkalis, and oxidizing agents.[2][7]

Disposal Request and Collection:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow their specific procedures for waste collection and documentation.

Decontamination of Empty Containers:

A container that held Lck inhibitor 2 is considered "empty" only after all contents have

been removed by standard practices.[8]

For containers that held acutely hazardous waste, triple rinsing with a suitable solvent may

be required. The rinsate must be collected and disposed of as hazardous waste.[8]

Once properly decontaminated, remove or deface the original labels before disposing of

the container in the regular trash or recycling, as per institutional policy.[5][8]

Important Considerations:

Do Not Dispose Down the Drain: Due to its high aquatic toxicity (H410), Lck inhibitor 2
must not be disposed of down the sink.[2] Avoid release to the environment.[2]

Spill Management: In the event of a spill, use absorbent materials to contain it. Collect the

contaminated material and dispose of it as hazardous waste.[2] Ensure the area is well-

ventilated.

Mandatory Visualizations
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The following diagrams illustrate key procedural workflows for the safe handling and disposal of

Lck inhibitor 2.
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Caption: Workflow for the proper disposal of Lck inhibitor 2.

T-Cell Receptor

Lck

Downstream Signaling

IL-2 Production

Lck_Inhibitor_2

Click to download full resolution via product page

Caption: Inhibition of the Lck signaling pathway by Lck inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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